![molecular formula C16H15BrN6O2S B4586045 ethyl 2-(4-bromo-1,3-dimethyl-1H-pyrazol-5-yl)-9-methylthieno[3,2-e][1,2,4]triazolo[1,5-c]pyrimidine-8-carboxylate](/img/structure/B4586045.png)
ethyl 2-(4-bromo-1,3-dimethyl-1H-pyrazol-5-yl)-9-methylthieno[3,2-e][1,2,4]triazolo[1,5-c]pyrimidine-8-carboxylate
Overview
Description
Synthesis Analysis
The synthesis of related compounds often involves reflux and heating methods, utilizing intermediates like amino-1H-pyrazoles or ethyl malonate for constructing the pyrazolo[1,5-a]pyrimidine backbone. For instance, novel derivatives have been prepared via heating amino-dihydropyrimidines with diethyl malonate under reflux, indicating a method that could be analogous to synthesizing the target compound (Farghaly & Gomha, 2011).
Molecular Structure Analysis
The molecular structure of these compounds is typically elucidated using techniques like IR, 1H NMR, and mass spectrometry. These methods provide detailed insights into the arrangement of atoms within the molecule and the nature of its functional groups, as seen in studies on similar compounds (Gomha & Farghaly, 2011).
Chemical Reactions and Properties
Chemical reactions involving the compound often leverage its active methylene groups and nitrogen-containing rings. For example, the reactions of hydrazonoyl halides with certain ethyl carboxylates lead to the synthesis of triazolo[4,3-a]pyrimidines, showcasing the compound's reactivity towards synthesizing diverse heterocyclic frameworks (Abdelhamid et al., 2004).
Scientific Research Applications
Mass Spectrometry and Compound Analysis
Mass spectrometry has been utilized to study the behaviors of compounds similar to ethyl 2-(4-bromo-1,3-dimethyl-1H-pyrazol-5-yl)-9-methylthieno[3,2-e][1,2,4]triazolo[1,5-c]pyrimidine-8-carboxylate. For instance, the study of pyrimidinium oxides revealed insights into their electronic rearrangements and fragmentations, which are crucial for understanding the structural properties of complex organic compounds (Undheim & Hvistendahl, 1971).
Antimicrobial Applications
Compounds with similar structures have been evaluated for their antimicrobial properties. A study demonstrated the synthesis of structural analogs targeting tuberculostatic activity, indicating potential applications in developing antituberculosis agents (Titova et al., 2019). Another research effort focused on novel heterocycles incorporating a thiadiazole moiety, evaluated against various microbial threats, suggesting potential for developing new antimicrobial agents (Fadda et al., 2017).
Anticancer and Anti-inflammatory Applications
The exploration of novel pyrazolopyrimidine derivatives for their anticancer and anti-5-lipoxygenase activities showcases the therapeutic potential of such compounds. This research contributes to understanding the structure-activity relationships necessary for designing effective anti-inflammatory and anticancer drugs (Rahmouni et al., 2016).
Synthesis and Chemical Reactions
Research into the synthesis and reactions of related compounds provides a foundation for understanding the chemical behavior and potential applications of this compound. Studies have detailed the preparation and reactions of such compounds, offering insights into their synthesis pathways and potential for creating novel derivatives with specific biological activities (Youssef et al., 2011).
Novel Synthetic Routes and Ligands
Investigations into novel synthetic routes and the creation of potential benzodiazepine receptor ligands from related structures underscore the versatility of these compounds in medicinal chemistry. Such studies provide pathways for developing new therapeutic agents that target specific neurological pathways (Bruni et al., 1994).
properties
IUPAC Name |
ethyl 4-(4-bromo-2,5-dimethylpyrazol-3-yl)-12-methyl-10-thia-3,5,6,8-tetrazatricyclo[7.3.0.02,6]dodeca-1(9),2,4,7,11-pentaene-11-carboxylate | |
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H15BrN6O2S/c1-5-25-16(24)12-7(2)9-14-19-13(11-10(17)8(3)20-22(11)4)21-23(14)6-18-15(9)26-12/h6H,5H2,1-4H3 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
UTNRDUYSUCTHBF-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)C1=C(C2=C(S1)N=CN3C2=NC(=N3)C4=C(C(=NN4C)C)Br)C | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H15BrN6O2S | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
435.3 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.